(2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid
Overview
Description
(2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid (2S-2-DFAzTA) is an organic compound used in scientific research to synthesize new materials, investigate the mechanism of action of various molecules, and to explore biochemical and physiological effects. This compound has been studied for many years and has been used in various fields of science and technology. In
Scientific Research Applications
(2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid has been used in various scientific research applications, such as material science, organic chemistry, and biochemistry. In material science, (2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid has been used to synthesize new materials with improved properties. In organic chemistry, it has been used to investigate the mechanism of action of various molecules. In biochemistry, it has been used to explore the biochemical and physiological effects of various molecules.
Mechanism of Action
The mechanism of action of (2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid is not fully understood. However, it is believed to act as an inhibitor of enzymes, which prevents the metabolism of certain molecules. In addition, it has been shown to interact with proteins, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
(2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid has been studied for its biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation, improve wound healing, and reduce the risk of certain diseases. In vitro studies have also shown that it can inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
(2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid has several advantages for laboratory experiments, including its low cost, wide availability, and ease of synthesis. However, it also has some limitations, such as its potential toxicity and the need for special safety measures when handling it.
Future Directions
There are many potential future directions for the use of (2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid in scientific research. These include further exploration of its mechanism of action, investigation of its potential therapeutic applications, and development of new materials and compounds. Additionally, further studies could be conducted to explore its potential toxicity and safety measures that could be taken to minimize its risks.
Synthesis Methods
(2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid is synthesized by a three-step process, starting with the reaction of 1,1-difluoroethyl azide with trifluoroacetic acid. This reaction produces a difluoroalkyl azide, which is then reacted with a sulfonamide to form a difluoroalkyl sulfonamide. Finally, the sulfonamide is reacted with a base to form the desired product, (2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid involves the reaction of (2S)-2-aminobutanoic acid with 1,1-difluoroethane followed by treatment with trifluoroacetic acid.", "Starting Materials": [ "(2S)-2-aminobutanoic acid", "1,1-difluoroethane", "trifluoroacetic acid" ], "Reaction": [ "Step 1: (2S)-2-aminobutanoic acid is dissolved in anhydrous ethanol.", "Step 2: 1,1-difluoroethane is added dropwise to the solution and the mixture is stirred at room temperature for 24 hours.", "Step 3: The solvent is removed under reduced pressure and the residue is dissolved in water.", "Step 4: Trifluoroacetic acid is added to the solution and the mixture is stirred at room temperature for 2 hours.", "Step 5: The solvent is removed under reduced pressure and the residue is purified by column chromatography to obtain the desired product, (2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid." ] } | |
CAS RN |
2768300-41-8 |
Product Name |
(2S)-2-(1,1-difluoroethyl)azetidine, trifluoroacetic acid |
Molecular Formula |
C7H10F5NO2 |
Molecular Weight |
235.2 |
Purity |
95 |
Origin of Product |
United States |
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